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Compound of Interest

Compound Name: Mepanipyrim

Cat. No.: B033164

Abstract

This application note details a robust and sensitive method for the quantitative analysis of
mepanipyrim residues in strawberry samples using Liquid Chromatography with tandem Mass
Spectrometry (LC-MS/MS). The protocol employs a modified QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) extraction and cleanup procedure, ensuring high recovery and
removal of matrix interferences. The subsequent analysis by LC-MS/MS in Multiple Reaction
Monitoring (MRM) mode provides excellent selectivity and sensitivity for the detection and
guantification of mepanipyrim. This method is suitable for routine monitoring of mepanipyrim
residues in strawberries to ensure compliance with regulatory limits.

Introduction

Mepanipyrim is a fungicide widely used to control gray mold on various fruits, including
strawberries.[1] To ensure consumer safety, regulatory bodies worldwide have established
Maximum Residue Limits (MRLS) for pesticides in food products. Consequently, sensitive and
reliable analytical methods are required for the routine monitoring of mepanipyrim residues in
complex food matrices like strawberries. LC-MS/MS has become the technique of choice for
this purpose due to its high selectivity, sensitivity, and ability to handle complex samples.[2][3]
The QUEChERS method is a popular sample preparation technique for pesticide residue
analysis in food, offering a simple, fast, and effective way to extract and clean up samples prior
to chromatographic analysis.[4][5][6]
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Experimental Protocol
Sample Preparation (QUEChERS Method)

The sample preparation procedure is based on the widely adopted QUEChERS method.[4][5]
[6]

1.1. Homogenization:

e Weigh 10 g of a representative portion of the strawberry sample into a 50 mL centrifuge tube.

[7181°]

1.2. Extraction:

Add 10 mL of acetonitrile (with 1% acetic acid) to the centrifuge tube.[5][10][11]

Add an appropriate volume of mepanipyrim internal standard solution.

Cap the tube and shake vigorously for 1 minute.[5][7]

Add the QUEChERS extraction salts (4 g anhydrous magnesium sulfate (MgSOa4) and 1 g
sodium chloride (NaCl)).[7][8]

Immediately shake the tube vigorously for 1 minute.

Centrifuge at 23000 RCF for 5 minutes.[7]
1.3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

» Transfer an aliquot of the upper acetonitrile layer to a 15 mL centrifuge tube containing d-
SPE cleanup sorbents. For strawberries, a common combination is 150 mg anhydrous
MgSOa4 and 50 mg primary secondary amine (PSA).[7][8]

e \ortex the tube for 1 minute.
e Centrifuge at a high RCF for 5 minutes.

« Filter the supernatant through a 0.22 pm syringe filter into an autosampler vial for LC-MS/MS
analysis.[4]
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LC-MS/MS Analysis

2.1. Liquid Chromatography (LC) Conditions:

Parameter

Condition

Column

C18 column (e.g., 1.7 um, 2.1 x 100 mm)[10]

Mobile Phase A

5 mM ammonium acetate and 0.1% (v/v) formic

acid in water[12]

Mobile Phase B

5 mM ammonium acetate and 0.1% (v/v) formic

acid in methanol[12]

Gradient

A linear gradient optimized for mepanipyrim

elution.

Flow Rate

0.3 mL/min[12]

Injection Volume

2 pL[10][12]

Column Temperature 40 °C[12]
2.2. Mass Spectrometry (MS) Conditions:
Parameter Condition
Instrument Triple Quadrupole Mass Spectrometer

lonization Mode

Electrospray lonization (ESI), Positive[12]

Scan Type

Multiple Reaction Monitoring (MRM)

MRM Transitions

Precursor lon (m/z) - Product lon 1 (m/z)
(Quantifier), Precursor lon (m/z) — Product lon
2 (m/z) (Qualifier)

Source Temperature 400 °C[12]
lon Spray Voltage 5500 V[12]
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Note: Specific MRM transitions and collision energies for mepanipyrim need to be optimized

on the instrument used.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of pesticide residues
in strawberries using QUEChERS and LC-MS/MS. While specific data for mepanipyrim may
vary between laboratories and instruments, these values provide a general expectation of

method performance.

Fortification

Recovery LOQ Linearity
Analyte Level RSD (%)
(%) (mglkg) (R?)
(mglkg)
o 0.05, 0.10,
Mepanipyrim 0.20 75-114[10] 0.1-14.7[10] 0.01[11] >0.99[10]
Various
o 0.0115, 0.050  70-110[8] <22[8] 0.01[8] >0.98[8]
Pesticides
Various - 0.0003-
o Not Specified  70-125[4] <10[4] >0.99[4]
Pesticides 0.0197[4]

Experimental Workflow Diagram
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Sample Preparation

1. Homogenize
10g Strawberry Sample

‘ortex 1 min

A4

2. Extract
10mL Acetonitrile (1% Acetic Acid)

‘ortex 1 min

A4

3. Add QUEChERS Salts
(49 MgS0O4, 1g NaCl)

A4

4. Centrifuge
23000 RCF, 5 min

[fransfer Supernatant

A4

5. d-SPE Cleanup
(150mg MgS0O4, 50mg PSA)

ortex 1 min

A4

6. Centrifuge

Transfer Supernatant

7. Filter
0.22 pm Syringe Filter

Inject

LC-MS/N{VS Analysis

8. LC Separation
C18 Column

\ 4

9. MS/MS Detection
MRM Mode

Data Processing

10. Quantification
Matrix-Matched Calibration

11. Report Results

Click to download full resolution via product page

Caption: Workflow for Mepanipyrim Residue Analysis in Strawberries.
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Conclusion

The described method, combining QUEChERS sample preparation with LC-MS/MS analysis,
provides a reliable and sensitive approach for the determination of mepanipyrim residues in
strawberries. The method achieves satisfactory recovery, precision, and low detection limits,
making it suitable for high-throughput routine analysis in food safety laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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